Cas no 1187931-00-5 (2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride)

• Product Name: 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride
• CAS No: 1187931-00-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD08752632
• CID: 2604090
• PubChem ID: 53407522
• Update Time: 2025-08-02

2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-BENZYL)-PYRROLIDINE HYDROCHLORIDE
• 2-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride
• 2-(4-fluorobenzyl)pyrrolidine hydrochloride
• 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride

• MDL： MFCD08752632
• Inchi： 1S/C11H14FN.ClH/c12-10-5-3-9(4-6-10)8-11-2-1-7-13-11;/h3-6,11,13H,1-2,7-8H2;1H
• InChI Key： XPTCAOZPQHRFLL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 12

2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride

2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride: A Comprehensive Overview

2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride is a chemical compound with the CAS number 1187931-00-5. This compound is a member of the pyrrolidine class of heterocyclic compounds, which are widely studied in organic chemistry and pharmacology due to their unique properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered ring containing one nitrogen atom, and a 4-fluorobenzyl substituent attached to the second carbon of the ring. The hydrochloride salt form indicates that the compound exists in its protonated form, making it more soluble in aqueous solutions.

The synthesis of 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride typically involves nucleophilic substitution or coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through methods such as palladium-catalyzed cross-coupling reactions, which are highly selective and yield high-purity products. These methods have been optimized to minimize reaction time and reagent costs, making the compound more accessible for research and development purposes.

One of the most significant applications of 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride lies in its role as an intermediate in drug discovery. The pyrrolidine ring is known for its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of the 4-fluorobenzyl group further enhances the compound's potential as a building block for developing bioactive molecules. Recent studies have explored its use in designing inhibitors for various enzyme targets, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The structural features of 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride make it an attractive candidate for medicinal chemistry research. The pyrrolidine ring provides rigidity to the molecule, while the fluorine atom on the benzyl group introduces electron-withdrawing effects that can influence binding affinity and selectivity. These properties have been leveraged in designing small-molecule drugs with improved efficacy and reduced toxicity. For instance, researchers have utilized this compound as a scaffold for developing ligands that target G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes.

Recent advancements in computational chemistry have also contributed to understanding the behavior of 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride at molecular levels. Molecular docking studies have revealed that the compound can interact with specific binding pockets on target proteins through hydrogen bonding and van der Waals interactions. These insights have guided iterative modifications to enhance its pharmacological profile, such as increasing its solubility or improving its stability in biological systems.

In addition to its role in drug discovery, 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, where it can serve as a component in semiconducting polymers or self-assembled monolayers. Researchers have explored its ability to form ordered nanostructures upon deposition on surfaces, which could be exploited for developing high-performance sensors or energy storage devices.

The environmental impact of 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride has also been a topic of recent interest. Studies have investigated its biodegradation pathways under various environmental conditions, such as soil and aquatic systems. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. These findings are crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, 2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with advances in synthetic and computational methods, positions it as an invaluable tool for drug discovery and materials science. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in addressing pressing challenges in medicine and technology.